Cas no 61588-37-2 (Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-)

Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro- structure
61588-37-2 structure
Product Name:Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-
CAS No:61588-37-2
MF:C8H8ClNO4
MW:217.606421470642
CID:473817
PubChem ID:12321148
Update Time:2025-04-19

Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-
    • 1-chloro-4-(methoxymethoxy)-2-nitrobenzene
    • 61588-37-2
    • DTXSID70488573
    • SCHEMBL3124016
    • Inchi: 1S/C8H8ClNO4/c1-13-5-14-6-2-3-7(9)8(4-6)10(11)12/h2-4H,5H2,1H3
    • InChI Key: DAHNNRBMMUJDAK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])OCOC

Computed Properties

  • Exact Mass: 217.01424
  • Monoisotopic Mass: 217.0141854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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